Cas no 26725-51-9 (4-Hydroxy-1H-benzotriazole)

4-Hydroxy-1H-benzotriazole structure
4-Hydroxy-1H-benzotriazole structure
Product Name:4-Hydroxy-1H-benzotriazole
CAS No:26725-51-9
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD00970892
CID:88688
PubChem ID:135399369
Update Time:2025-04-18

4-Hydroxy-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxybenzotriazole
    • 4-Hydroxy-1H-benzotriazole
    • 1h-1,2,3-benzotriazol-4-ol
    • 1H-Benzotriazol-7-ol
    • 4-Hydroxybenztriazole
    • hydroxybenzotriazole
    • hydroxybenztriazole
    • p-hydroxybenzotriazole
    • 1H-benzo[d][1,2,3]triazol-4-ol
    • 1H-Benzotriazol-4-ol
    • 1H-benzo[d][1,2,3]triazol-7-ol
    • Q63398081
    • Q63409107
    • 1,2-dihydrobenzotriazol-4-one
    • 2H-benzotriazol-4-ol
    • hydroxybezotriazol
    • hydroxybenztriazol
    • hydroxybenzotriazol
    • hydoxybenzotriazole
    • hyrdoxybenzotriazole
    • hydroxy-benztriazole
    • hydroxylbenzotriazole
    • hydroxyl benztriazole
    • hydroxy benzotriazole
    • hydroxybenzo-triazole
    • hydroxy-b
    • CID 135399369
    • 4-Hydroxybenzotriazole 98%
    • 4-Hydroxy-1H-benzotriazole 98%
    • 1H-1,2,3-Benzotriazol-7-ol
    • 4-Hydroxy-1H-benzotriazole98%
    • J-016529
    • BCP25464
    • hydroxy-benzotriazole
    • A818573
    • 4-Hydroxy-1H-benzotriazole, 97%
    • 1-HYDROXYLBENZOTRIAZOLE 1-HYDROXYBENZOTRIAZOL 1-HYDROXYBENZOTRIAZOLE 1-hydroxybenzotriazole anhydrous 1-HYDR
    • CS-0063814
    • hydroxyl benzotriazole
    • HO-Bt
    • SCHEMBL18306
    • DTXSID90374722
    • H10523
    • SCHEMBL2642484
    • 4(7)-Hydroxybenzotriazole
    • 7-hydroxy-1h-benzotriazole
    • EN300-3186202
    • Z1198168465
    • SCHEMBL435696
    • 4-hydroxy-benzotriazole
    • 7-hydroxybenzotriazole
    • Hydroxy Benzo Triazole
    • NS00000465
    • SCHEMBL11295184
    • DTXSID401020651
    • JMTMSDXUXJISAY-UHFFFAOYSA-N
    • AKOS005254477
    • 4-Hydroxy-Benzotriazol
    • 1,2-Dihydro-4H-benzotriazol-4-one
    • MFCD00970892
    • PS-4079
    • 26725-51-9
    • FT-0638632
    • hydroxyl-benzotriazole
    • 7aH-benzotriazol-4-ol
    • AKOS015856427
    • 1H-1,2,3-Benzotriazol-7-ol, AldrichCPR
    • 4-hydroxy-benztriazole
    • 4-OH-BT
    • 2387180-06-3
    • DB-047005
    • MDL： MFCD00970892
    • Inchi： 1S/C6H5N3O/c10-5-3-1-2-4-6(5)8-9-7-4/h1-3,10H,(H,7,8,9)
    • InChI Key： JMTMSDXUXJISAY-UHFFFAOYSA-N
    • SMILES： OC1=CC=CC2C1=NNN=2

Computed Properties

  • Exact Mass: 135.04300
  • Monoisotopic Mass: 135.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 19
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.557
  • Melting Point: 224 °C (dec.)
  • Boiling Point: 473°Cat760mmHg
  • Flash Point: 239.9°C
  • Refractive Index: 1.786
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 61.80000
  • LogP: 0.66350
  • Solubility: Not determined
  • pka: 7.25±0.40(Predicted)

4-Hydroxy-1H-benzotriazole Security Information

  • Hazard Statement： Irritant
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-41-37/38-22
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xn Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22
  • Storage Condition：-20°C Freezer, Under inert atmosphere

4-Hydroxy-1H-benzotriazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Hydroxy-1H-benzotriazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26725-51-9)4(7)-Hydroxybenzotriazole
Order Number:A818573
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:08
Price ($):311.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:26725-51-9)4(7)-Hydroxybenzotriazole
A818573
Purity:99%
Quantity:1g
Price ($):311.0
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